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Compound of Interest

Compound Name: Omipalisib

Cat. No.: B1684000 Get Quote

Omipalisib Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting assistance for solubility issues encountered with Omipalisib in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of Omipalisib in DMSO?

A1: Omipalisib generally exhibits high solubility in fresh, anhydrous DMSO. However, the

reported maximum concentration can vary between suppliers. For instance, some sources

state a solubility of up to 101 mg/mL (~199.8 mM), while others report around 50 mg/mL (98.91

mM) or 20 mM.[1][2][3][4][5] It is crucial to consult the certificate of analysis for your specific

batch.

Q2: My Omipalisib solution in DMSO is cloudy or has precipitates. What could be the cause?

A2: Cloudiness or precipitation in your Omipalisib DMSO stock can be due to several factors:

Hygroscopic DMSO: DMSO readily absorbs moisture from the air. Water contamination

significantly reduces the solubility of Omipalisib.[1] Always use fresh, anhydrous, research-

grade DMSO from a newly opened bottle.[1][4]
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Concentration Exceeded: You may have exceeded the maximum solubility limit for your

specific batch of Omipalisib.

Low Temperature: If the stock solution has been stored at low temperatures, the compound

may have crystallized.

Incomplete Dissolution: The compound may not have fully dissolved. Gentle warming or

sonication can aid dissolution.[3][4]

Q3: When I dilute my clear Omipalisib DMSO stock into my aqueous cell culture medium or

buffer (like PBS), it precipitates immediately. Why does this happen and how can I prevent it?

A3: This is a common issue for compounds that are highly soluble in organic solvents but

insoluble in water.[1][6] When the DMSO stock is added to an aqueous solution, the DMSO

concentration drops dramatically, and the Omipalisib "crashes out" of the solution because it

cannot remain dissolved in the now predominantly aqueous environment.[7]

To prevent this:

Minimize the Stock Volume: Prepare a highly concentrated DMSO stock so that you only

need to add a very small volume to your culture medium. The final concentration of DMSO in

the cell culture medium should typically be kept below 0.5% to avoid cellular toxicity.[8][9]

Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of medium,

perform a stepwise dilution. First, dilute the stock into a small volume of medium, mixing

thoroughly, and then add this intermediate dilution to the final volume.[9]

Direct Addition to Medium with Serum: Add the DMSO stock dropwise directly into the

complete cell culture medium (containing serum) while vortexing or swirling gently.[8][10]

Serum proteins can help stabilize the compound and prevent precipitation.[8]

Q4: How should I prepare my Omipalisib stock solution?

A4: To prepare a stock solution, dissolve the Omipalisib powder in fresh, anhydrous DMSO.[1]

Sonication or gentle warming (e.g., in a 37°C water bath) can be used to ensure the compound

dissolves completely.[3][4] For detailed instructions, refer to the Experimental Protocols section

below.
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Q5: What are the recommended storage conditions for Omipalisib powder and its DMSO stock

solution?

A5:

Powder: Store the solid powder at -20°C for long-term stability (up to 3 years).[3][11]

DMSO Stock Solution: Aliquot the stock solution into small, single-use volumes to avoid

repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 1-2 years or at -20°C

for up to 1 month.[1][3][11][12]

Q6: Can I use a DMSO stock solution that has been stored for a long time?

A6: It is recommended to use freshly prepared stock solutions for the most reliable results. If a

stock solution has been stored at -20°C for over a month, its efficacy should be re-verified.[9]

Over time, DMSO can absorb moisture even when frozen, which can lead to compound

precipitation upon thawing.

Quantitative Data Summary
The solubility of Omipalisib in DMSO as reported by various suppliers is summarized below.

Note that these values are for guidance, and batch-specific data should be consulted.
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Supplier/Source
Max Concentration
(mg/mL)

Max Concentration
(mM)

Notes

Selleck Chemicals 101 mg/mL 199.8 mM

Moisture-absorbing

DMSO reduces

solubility. Please use

fresh DMSO.[1]

InvivoChem ~100 mg/mL ~197.8 mM N/A

MedChemExpress 50 mg/mL 98.91 mM

Needs ultrasonic;

Hygroscopic DMSO

has a significant

impact on solubility.[3]

TargetMol 50 mg/mL 98.91 mM
Sonication is

recommended.[4]

Tocris Bioscience 10.11 mg/mL 20 mM N/A[5]

R&D Systems Soluble to 20 mM 20 mM N/A[2]

Cayman Chemical ~5 mg/mL ~9.9 mM
Sparingly soluble in

aqueous buffers.[13]

Molecular Weight of Omipalisib is 505.5 g/mol .[1][14]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Omipalisib Stock Solution (e.g., 20 mM)

Preparation: Work in a sterile environment (e.g., a laminar flow hood). Allow the Omipalisib
powder vial to equilibrate to room temperature before opening to prevent moisture

condensation.

Weighing: Accurately weigh the desired amount of Omipalisib powder. For example, to

make 1 mL of a 20 mM stock, you would need 10.11 mg of Omipalisib (based on a MW of

505.5 g/mol ).
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Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial. For the

example above, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously. If the compound does not dissolve completely,

sonicate the vial in a water bath for 5-10 minutes or warm it gently at 37°C until the solution

is clear. Visually inspect the solution against a light source to ensure no particulates are

present.

Storage: Aliquot the clear stock solution into sterile, single-use microcentrifuge tubes. Store

immediately at -80°C.

Protocol 2: Preparation of Working Solutions for Cell
Culture Assays

Thawing: Thaw a single aliquot of the high-concentration DMSO stock solution at room

temperature.

Serial Dilution (in DMSO): If a dose-response curve is required, perform serial dilutions of the

concentrated stock in 100% DMSO to create intermediate stock solutions.[1][8] This ensures

the compound remains soluble during the dilution steps.

Final Dilution (in Culture Medium): To prepare the final working concentration, add a small

volume of the appropriate DMSO stock (e.g., 1-2 µL) directly to the pre-warmed cell culture

medium (containing serum) in the well plate.[8] The final DMSO concentration should not

exceed 0.5%.[9]

Mixing: Mix immediately and gently by pipetting up and down or by swirling the plate to

ensure rapid and even dispersion, which minimizes the risk of precipitation.

Control: Always include a vehicle control in your experiment, which consists of cells treated

with the same final concentration of DMSO used for the highest drug concentration.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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